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Compound of Interest

Compound Name: 2-Bromo-4-methylpyrimidine

Cat. No.: B1278442

Essential Safety and Handling Guide for 2-
Bromo-4-methylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromo-4-methylpyrimidine (CAS No. 130645-48-6). Given the
absence of a comprehensive Safety Data Sheet (SDS) for this specific compound, the following
guidance is based on its known GHS hazard statements and safety data from structurally
similar compounds, such as 2-Bromo-4-methylpyridine and other brominated pyrimidines.
Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance.

Hazard and Safety Data

A summary of the key safety information for 2-Bromo-4-methylpyrimidine is provided below.
This data is essential for a thorough risk assessment prior to handling.
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Property Value Reference
CAS Number 130645-48-6 [1]
Molecular Formula CsHsBrN2

Formula Weight 173.01 [1]

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1]

Signal Word

Warning

[2](3]

Appearance

Colorless to light orange to

yellow clear liquid

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-Bromo-

4-methylpyrimidine to prevent exposure.[4]

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields or a face shield.

To protect eyes from splashes
and irritation.[4][5]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, nitrile
rubber).

To prevent skin contact and

irritation.[4]

Body Protection

Standard laboratory coat.

To protect clothing and skin

from contamination.[4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of vapors
which may cause respiratory
irritation.[4][5]
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Operational Plan for Handling 2-Bromo-4-
methylpyrimidine

Proper handling procedures are crucial to minimize risk and ensure the integrity of the
compound.

Preparation

o Ensure that a safety shower and eyewash station are readily accessible and in good working
order.

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]
o Have all necessary PPE donned correctly before handling the chemical.

» Prepare all necessary equipment and reagents before starting the procedure to minimize
movement and potential for spills.

Handling

» Avoid direct contact with skin and eyes.[3]

Do not breathe in vapors or mists.[5]

Wash hands thoroughly after handling.[5]

Keep the container tightly closed when not in use.[6]

Avoid mixing with strong oxidizing agents and strong acids.[5]

Storage

o Store in a cool, dry, and well-ventilated area.[6][7]
o Keep the container tightly sealed.[5][6]

» Store away from incompatible materials such as strong oxidizing agents.[5]
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Disposal Plan

The disposal of 2-Bromo-4-methylpyrimidine and any contaminated materials must be
handled as hazardous waste in accordance with all federal, state, and local regulations.[4]

Waste Segregation and Collection

o All materials contaminated with 2-Bromo-4-methylpyrimidine must be classified as
hazardous waste.[4]

¢ Do not mix this waste with other incompatible waste streams.[4]

o Collect all waste in a designated, properly sealed, and clearly labeled hazardous waste
container.[4] The container should be made of a compatible material.

Containerization and Labeling

e The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name, "2-Bromo-4-methylpyrimidine".[4]

o Ensure the container is kept closed except when adding waste.

Storage and Disposal

o Store the sealed waste container in a designated, well-ventilated, and secure area.[4]

» Dispose of the contents and container through a licensed hazardous waste management
company.[5][6][7] High-temperature incineration is a typical disposal method for such
compounds.[4]

Emergency Procedures
Spills

o Small Spills: For small spills, absorb the material with an inert, non-combustible absorbent
such as vermiculite or sand.[4] Place the absorbed material into a sealed container for
disposal.
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» Large Spills: In the event of a large spill, immediately evacuate the area and contact your
institution's Environmental Health and Safety (EHS) department.[4]

Skin Contact

o Immediately wash the affected area with plenty of soap and water.[7]
* Remove contaminated clothing.

e If skin irritation persists, seek medical attention.[3][5]

Eye Contact

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3][5][7]

 Remove contact lenses if present and easy to do.

o Seek immediate medical attention.[3][5]

Inhalation

» Move the affected person to fresh air.[3][5][7]
« If breathing is difficult, provide oxygen.
« If the person is not breathing, give artificial respiration.

¢ Seek medical attention.[3]

Ingestion

e Do NOT induce vomiting.
e Rinse mouth with water.[5]
» Never give anything by mouth to an unconscious person.

» Call a physician or poison control center immediately.[5]
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Safe Handling Workflow

Safe Handling Workflow for 2-Bromo-4-methylpyrimidine

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Gather All Necessary Equipment

Avoid Skin/Eye Contact and Inhalation

Small Spill: Absorb and Contain Large Spill: Evacuate and Report Skin: Wash with Soap and Water Eyes: Flush with Water

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2-Bromo-4-methylpyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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